Cas no 888969-31-1 (Ethanone, 1-[2-hydroxy-4-[(2-nitrophenyl)methoxy]-3-propylphenyl]-)

• Product name: Ethanone, 1-[2-hydroxy-4-[(2-nitrophenyl)methoxy]-3-propylphenyl]-
• CAS No: 888969-31-1
• MF: C₁₈H₁₉NO₅
• MW: 329.34716
• CID: 1934233
• PubChem ID: 59212587

Ethanone, 1-[2-hydroxy-4-[(2-nitrophenyl)methoxy]-3-propylphenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-hydroxy-4-[(2-nitrophenyl)methoxy]-3-propylphenyl]-
• 888969-31-1
• DB-390620
• 1-[2-hydroxy-4-[(2-nitrophenyl)methoxy]-3-propylphenyl]ethanone
• SCHEMBL2894365

• Inchi： InChI=1S/C18H19NO5/c1-3-6-15-17(10-9-14(12(2)20)18(15)21)24-11-13-7-4-5-8-16(13)19(22)23/h4-5,7-10,21H,3,6,11H2,1-2H3
• InChI Key： FIUDQSINEQWQFM-UHFFFAOYSA-N
• SMILES： CCCC1=C(C=CC(=C1O)C(=O)C)OCC2=CC=CC=C2[N+](=O)[O-]

Computed Properties

• Exact Mass: 329.12632271Da
• Monoisotopic Mass: 329.12632271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų
• XLogP3: 4.4